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Compound of Interest

Compound Name: Methyl 5-oxopentanoate

Cat. No.: B1594885

Essential Safety and Handling Guide for Methyl
5-oxopentanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl 5-oxopentanoate in a laboratory setting. Adherence to
these guidelines is critical for ensuring personnel safety and regulatory compliance.

l. Immediate Safety and Hazard Information

Methyl 5-oxopentanoate is a chemical that requires careful handling due to its potential
hazards. Based on available safety data, it is classified as a combustible liquid that can cause
skin and serious eye irritation.[1][2][3] It may also cause respiratory irritation.[3]

Primary Hazards:

» Flammability: Combustible liquid.[1] Keep away from heat, sparks, open flames, and other
ignition sources.[4]

 Skin Irritation: Causes skin irritation.[1][3]

o Eye Irritation: Causes serious eye irritation.[1][3]
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o Respiratory Irritation: May cause respiratory irritation.[3]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the recommended PPE for handling Methyl 5-oxopentanoate.[5]

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses with side
shields (meeting EN166 or
ANSI Z87.1 standards). A face
shield is recommended if there
is a significant risk of

splashing.[5]

Protects against splashes that
could cause serious eye
irritation or injury.[5]

Hand Protection

Chemically resistant gloves
(e.g., nitrile or neoprene),
inspected before each use. For
extended contact, consider

double-gloving.[5]

Prevents skin contact and

potential irritation.[5]

Body Protection

A laboratory coat with long
sleeves and a solid front. For
larger quantities or increased
risk, a chemical-resistant apron

is advised.[5]

Minimizes skin exposure from
spills and contamination of

personal clothing.[5]

Respiratory Protection

Work in a well-ventilated area,
preferably under a chemical
fume hood.[5][6] If ventilation
is inadequate or aerosols are
generated, a NIOSH-approved

respirator is necessary.[5]

Minimizes the risk of
respiratory tract irritation from

inhalation.[5]

lll. Quantitative Data Summary

The following table summarizes key quantitative data for Methyl 5-oxopentanoate.
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Property Value

Molecular Formula C6H1003[1][7]

Molecular Weight 130.14 g/mol [1]

CAS Number 6026-86-4[1][7]

Physical Form Liquid[7]

Storage Temperature Sealed in dry, store in freezer, under -20°C[7]

IV. Operational Plan: Step-by-Step Handling
Protocol

A systematic approach to handling Methyl 5-oxopentanoate is crucial for minimizing risk.
1. Preparation:

» Designate a specific, well-ventilated work area, preferably a chemical fume hood.[5]

e Ensure an eyewash station and safety shower are readily accessible.[5][8]

o Before handling, put on all required PPE as detailed in the table above.

o Assemble all necessary equipment, including glassware, reagents, and a chemical spill kit.
2. Handling:

e Use only in a well-ventilated area.[9]

» Avoid contact with eyes, skin, and clothing.[9]

e Wash hands thoroughly after handling.[9]

o Keep the container tightly closed when not in use.[6]

o Keep away from heat, sparks, and open flames.[9]
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Take measures to prevent the build-up of electrostatic charge.[6]
. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[9]

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[9]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. Get medical aid.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Get medical aid.[9]

V. Disposal Plan

Proper disposal of Methyl 5-oxopentanoate and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

. Waste Collection:
Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.[4]

. Storage of Waste:

Store the waste container in a cool, dry, well-ventilated area designated for hazardous
chemical waste.[4]

Keep the container tightly closed and away from ignition sources.[4]

. Labeling:
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o Clearly label the waste container as "Hazardous Waste" with the full chemical name, "Methyl
5-oxopentanoate,” and list the associated hazards (e.g., "Combustible,” "Irritant").[4]

4. Disposal Procedure:

o Dispose of the chemical waste through a licensed disposal company.[5] Do not dispose of it
down the drain or in general waste.[5]

o Contaminated Labware (e.g., gloves, wipes): Place in a designated, sealed, and clearly
labeled hazardous waste container.[5]

o Empty Containers: Triple rinse with a suitable solvent. The rinsate should be collected and
disposed of as hazardous waste. Puncture the container to prevent reuse before disposal.[5]

VI. Experimental Workflow

The following diagram illustrates the safe handling and disposal workflow for Methyl 5-
oxopentanoate.
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BENGHE

Safe Handling and Disposal Workflow for Methyl 5-oxopentanoate
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Caption: Workflow for the safe handling and disposal of Methyl 5-oxopentanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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